Cas no 104643-23-4 (2,6-Heptadienoic acid, 2-methyl-, (E)-)

• Product Name: 2,6-Heptadienoic acid, 2-methyl-, (E)-
• CAS No: 104643-23-4
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 1145578
• Update Time: 2024-07-27

2,6-Heptadienoic acid, 2-methyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Heptadienoic acid, 2-methyl-, (E)-
• (E)-2-methyl-hepta-2,6-dienoic acid
• 2,6-Heptadienoic acid, 2-methyl-, (2E)-

• Inchi： 1S/C8H12O2/c1-3-4-5-6-7(2)8(9)10/h3,6H,1,4-5H2,2H3,(H,9,10)/b7-6+
• InChI Key： DKTUGFBRFJXPAK-VOTSOKGWSA-N
• SMILES： C(O)(=O)/C(/C)=C/CCC=C

Computed Properties

• Exact Mass: 140.08376

Experimental Properties

• Density: 0.975±0.06 g/cm3(Predicted)
• Boiling Point: 261.6±19.0 °C(Predicted)
• PSA: 37.3
• pka: 4.99±0.19(Predicted)